Ovalbumin (323-339) (chicken, japanese quail)

Specification

• CAS No.: 92915-79-2
• Molecular Weight: 1773.93
• IUPAC Name: (4S)-4-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-5-amino-2-[[(2S)-2-[[(2S,3S)-2-amino-3-methylpentanoyl]amino]-3-hydroxypropanoyl]amino]-5-oxopentanoyl]amino]propanoyl]amino]-3-methylbutanoyl]amino]-3-(1H-imidazol-4-yl)propanoyl]amino]propanoyl]amino]propanoyl]amino]-3-(1H-imidazol-4-yl)propanoyl]amino]propanoyl]amino]-5-[[(2S,3S)-1-[[(2S)-4-amino-1-[[(2S)-1-[[(2S)-1-[[2-[[(1S)-4-carbamimidamido-1-carboxybutyl]amino]-2-oxoethyl]amino]-1-oxopropan-2-yl]amino]-4-carboxy-1-oxobutan-2-yl]amino]-1,4-dioxobutan-2-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-5-oxopentanoic acid
• Standard InChI: InChI=1S/C74H120N26O25/c1-12-33(5)55(77)70(121)98-49(29-101)69(120)94-42(16-19-50(75)102)63(114)88-39(11)62(113)99-56(32(3)4)71(122)96-47(24-41-27-81-31-85-41)67(118)89-36(8)59(110)86-37(9)61(112)95-46(23-40-26-80-30-84-40)66(117)90-38(10)60(111)92-44(18-21-54(107)108)65(116)100-57(34(6)13-2)72(123)97-48(25-51(76)103)68(119)93-43(17-20-53(105)106)64(115)87-35(7)58(109)83-28-52(104)91-45(73(124)125)15-14-22-82-74(78)79/h26-27,30-39,42-49,55-57,101H,12-25,28-29,77H2,1-11H3,(H2,75,102)(H2,76,103)(H,80,84)(H,81,85)(H,83,109)(H,86,110)(H,87,115)(H,88,114)(H,89,118)(H,90,117)(H,91,104)(H,92,111)(H,93,119)(H,94,120)(H,95,112)(H,96,122)(H,97,123)(H,98,121)(H,99,113)(H,100,116)(H,105,106)(H,107,108)(H,124,125)(H4,78,79,82)/t33-,34-,35-,36-,37-,38-,39-,42-,43-,44-,45-,46-,47-,48-,49-,55-,56-,57-/m0/s1
• SMILES: CCC(C)C(C(=O)NC(CO)C(=O)NC(CCC(=O)N)C(=O)NC(C)C(=O)NC(C(C)C)C(=O)NC(CC1=CNC=N1)C(=O)NC(C)C(=O)NC(C)C(=O)NC(CC2=CNC=N2)C(=O)NC(C)C(=O)NC(CCC(=O)O)C(=O)NC(C(C)CC)C(=O)NC(CC(=O)N)C(=O)NC(CCC(=O)O)C(=O)NC(C)C(=O)NCC(=O)NC(CCCNC(=N)N)C(=O)O)N

Introduction

Chemical Properties and Structure

Molecular Characteristics

Ovalbumin (323-339) is a peptide fragment with distinct chemical properties that define its functionality:

Property	Value
PubChem CID	56832351
CAS Number	92915-79-2
Molecular Formula	C₇₄H₁₂₀N₂₆O₂₅
Molecular Weight	1773.9 g/mol
Physical State	Powder
Color	White
Storage Temperature	-20°C
Purity	97-100%

The peptide derives its name from the parent protein ovalbumin and the specific amino acid position (323-339) it occupies within the full-length protein sequence. This precise fragment has been identified as particularly important for immunological research due to its unique binding properties and immunogenicity.

Sequence and Structural Features

The primary structure of Ovalbumin (323-339) consists of a specific sequence of 17 amino acids:

Representation	Sequence
Single Letter Code	ISQAVHAAHAEINEAGR
IUPAC Condensed	H-Ile-Ser-Gln-Ala-Val-His-Ala-Ala-His-Ala-Glu-Ile-Asn-Glu-Ala-Gly-Arg-OH
Full IUPAC Name	L-isoleucyl-L-seryl-L-glutaminyl-L-alanyl-L-valyl-L-histidyl-L-alanyl-L-alanyl-L-histidyl-L-alanyl-L-alpha-glutamyl-L-isoleucyl-L-asparagyl-L-alpha-glutamyl-L-alanyl-glycyl-L-arginine

This specific amino acid sequence is crucial for the peptide's ability to interact with immune system components, particularly major histocompatibility complex (MHC) class II molecules. The sequence contains multiple functional groups that contribute to its binding capacity and antigenic properties, with histidine residues potentially playing an important role in pH-dependent interactions.

Biological Functions

Immunological Properties

Ovalbumin (323-339) exhibits several important immunological properties that make it valuable for research:

• B-cell Epitope Recognition: The peptide contains B-cell epitopes that are specifically recognized by Immunoglobulin E (IgE) antibodies, making it relevant for allergy research.

• T-cell Epitope Functionality: It functions as a major MHC class II-restricted T-cell epitope, binding specifically to H2-IAd in mice and HLA-D molecules in humans.

• Immunogenicity: Despite its relatively small size, the peptide fragment maintains sufficient immunogenic properties to elicit specific immune responses, particularly in the context of allergic reactions.

• Th2 Response Induction: Studies have demonstrated that Ovalbumin (323-339) can induce a dominant Th2-like immune response in mouse models, similar to that observed with the complete ovalbumin protein.

Role as Antigenic Epitope

Ovalbumin (323-339) serves as a significant antigenic determinant in allergy and immunology research:

Characteristic	Description
Epitope Type	Both T-cell and B-cell epitope
T-cell Response	Responsible for 25-35% of T-cell response in BALB/c mice
Binding Specificity	MHC class II molecules (H2-IAd in mice, HLA-D in humans)
Allergic Response	Triggers IgE-mediated hypersensitivity

Applications in Research

Allergy and Asthma Models

Ovalbumin (323-339) has become an invaluable tool in developing and studying allergy and asthma models:

• Allergic Asthma Induction: The peptide is widely used to induce allergic asthma in mouse models, particularly in BALB/c mice.

• Hypersensitivity Studies: It allows researchers to investigate immediate hypersensitivity responses, with studies showing that daily aerosolization of Ovalbumin (323-339) for 20 minutes over 10 days effectively stimulates serum anti-ovalbumin IgE antibody responses.

• Lung Inflammation Models: Research has demonstrated that both ovalbumin and Ovalbumin (323-339) can induce similar patterns of lung inflammation in experimental models, making the peptide a more defined alternative to using the whole protein.

T-Cell Response Studies

The peptide's defined sequence and well-characterized immunological properties make it ideal for studying T-cell responses:

• MHC-Peptide Binding Analysis: Ovalbumin (323-339) allows for the detailed study of class II MHC-peptide binding interactions.

• T-Cell Activation Assessment: The peptide is used to examine T-cell activation mechanisms in peripheral blood mononuclear cells (PBMCs) through ELISPOT assays that quantify peptide epitope specificity and interferon-gamma (IFN-γ) releasing effector cells.

• T-Cell Assay Applications: It is extensively employed for stimulation of antigen-specific T cells in various T-cell assays, including ELISPOT, intracellular cytokine staining (ICS), cytotoxicity assays, and proliferation assays.

Immunotherapy Development

Ovalbumin (323-339) contributes significantly to research in immunotherapy development:

• Multimer Construction: The peptide is valuable for loading into dextramers and tetramers used in immunological research.

• Antibody Production: It serves as an excellent choice for antibody production, facilitating various immunological studies.

• Immunological Mechanism Elucidation: By targeting specific T-cell epitopes, Ovalbumin (323-339) enables detailed studies on immune responses and allergy mechanisms.

• Immunotherapy Research: The peptide is instrumental in the development of potential immunotherapeutic approaches, particularly for egg allergies.

Comparative Analysis

Relation to Native Ovalbumin

Understanding the relationship between Ovalbumin (323-339) and the complete ovalbumin protein provides important context:

Aspect	Native Ovalbumin	Ovalbumin (323-339)
Size	Complete protein (386 amino acids)	17-amino acid fragment
Molecular Weight	~45,000 g/mol	1773.9 g/mol
Immunogenicity	Complex, multiple epitopes	Focused, immunodominant epitope
Research Application	Broad, less specific	Targeted, highly specific
Immune Response Elicited	Complete spectrum	Primarily Th2-driven

Studies have shown that the immune response to the Ovalbumin (323-339) fragment represents a significant portion (25-35%) of the T-cell response to the intact ovalbumin protein in BALB/c mice. This disproportionate contribution highlights the immunological significance of this particular peptide sequence within the larger protein structure.

Species Differences

Comparative proteomic studies have revealed interesting differences between avian species:

• Quail and Chicken Similarity: Research suggests a closer relationship between quail and chicken egg white proteome patterns, with similar ovalbumin distributions.

• Duck Distinctiveness: Duck egg white protein distribution shows more distinct patterns compared to both chicken and quail, with notable differences in the presence and distribution of ovalbumin-related proteins.

• Ovalbumin Variants: In quail egg white proteomics, researchers have identified multiple ovalbumin spots with varying molecular weights and isoelectric points, confirming the presence of multiple forms of the protein.